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Compound of Interest

Compound Name: C.I. Disperse Red 86

Cat. No.: B077459 Get Quote

Technical Support Center: C.I. Disperse Red 86
Welcome to the technical support center for C.I. Disperse Red 86. This resource is designed

to assist researchers, scientists, and drug development professionals in addressing common

challenges and ensuring the reproducibility of experiments involving this anthraquinone-based

disperse dye.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Disperse Red 86 and what are its basic properties?

C.I. Disperse Red 86 is a synthetic dye belonging to the anthraquinone class.[1][2] It is

characterized by its low water solubility and is traditionally used for dyeing hydrophobic fibers.

[1] For laboratory applications, it's important to be aware of its chemical and physical properties

to ensure consistent experimental outcomes.

Table 1: Properties of C.I. Disperse Red 86
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Property Value

C.I. Name Disperse Red 86

C.I. Number 62175

CAS Number 12223-43-7 / 81-68-5

Molecular Formula C₂₂H₁₈N₂O₅S

Molecular Weight 422.45 g/mol [2]

Appearance Peach-pink powder[2]

Molecular Structure Anthraquinone[1][2]

Q2: Is C.I. Disperse Red 86 suitable for use in biological experiments?

While primarily an industrial dye, C.I. Disperse Red 86 is classified as a fluorescent dye and

has potential applications in chemical stain analysis.[3] However, its low aqueous solubility and

tendency to aggregate present challenges in biological systems.[4][5] With appropriate

preparation and handling, it can be adapted for uses such as staining hydrophobic cellular

components or as a fluorescent probe in non-aqueous environments.

Q3: The purity of my C.I. Disperse Red 86 seems to vary between batches. How can I address

this?

Commercial dyes often contain impurities from the manufacturing process, which can lead to

inconsistent results.[6] For sensitive applications, purification of the dye is recommended.

Troubleshooting Guides
Issue 1: Inconsistent or Non-Reproducible Staining
Results
Inconsistent staining is a common issue when working with disperse dyes in a research setting.

The following guide provides a systematic approach to troubleshooting this problem.

Troubleshooting Flowchart for Inconsistent Staining
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Troubleshooting Inconsistent Staining

Start: Inconsistent Staining Observed

Is the dye solution clear and free of precipitates?

Prepare a fresh dye solution using the recommended protocol.

No

Is dye aggregation suspected?

Yes

Optimize dye concentration. Lower concentration may reduce aggregation.

Yes

Are you observing signal loss over time during imaging?

No

Consider adding a small amount of a compatible dispersant.

Reduce light exposure time and intensity. Use an anti-fade mounting medium.

Yes

Is batch-to-batch variability suspected?

No

Purify the dye using column chromatography or recrystallization.

Yes

Consistent Staining Achieved

No

Click to download full resolution via product page

Caption: A decision-making flowchart for troubleshooting inconsistent staining results.
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Issue 2: Poor Solubility and Dye Aggregation
The hydrophobic nature of C.I. Disperse Red 86 leads to low solubility in aqueous solutions

and a tendency for molecules to aggregate.[4][5] This can result in uneven staining and the

formation of dye spots.

Table 2: Troubleshooting Poor Solubility and Aggregation

Symptom Possible Cause Recommended Solution

Visible particles or cloudiness

in the dye solution

Dye has precipitated out of

solution.

Prepare a fresh solution.

Consider using a co-solvent

like DMSO or ethanol to create

a stock solution before diluting

in an aqueous buffer.

Uneven staining or speckles

on the sample

Dye aggregation in the staining

solution.[7]

Lower the dye concentration.

Use a dispersing agent.

Ensure thorough mixing of the

staining solution.

Low staining intensity
Insufficient dye in a soluble,

monomeric form.

Optimize the solvent system.

Increase incubation time.

Workflow for Preparing a Stable C.I. Disperse Red 86 Staining Solution
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Preparation of a Stable Staining Solution

Start: Weigh out C.I. Disperse Red 86

Dissolve in a minimal amount of a suitable organic solvent (e.g., DMSO, acetone).

Create a high-concentration stock solution.

Vortex or sonicate until fully dissolved.

Dilute the stock solution dropwise into the final aqueous buffer while vortexing.

Filter the final solution through a 0.22 µm syringe filter to remove any aggregates.

Use the freshly prepared staining solution immediately for best results.

End: Stable Staining Solution

Click to download full resolution via product page

Caption: A workflow for preparing a stable C.I. Disperse Red 86 solution.
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Issue 3: Photobleaching and Signal Instability
Anthraquinone dyes like C.I. Disperse Red 86 can be susceptible to photodegradation

(photobleaching), leading to a loss of signal during fluorescence microscopy and affecting the

reproducibility of quantitative measurements.[8][9]

Factors Affecting Photostability of Anthraquinone Dyes

Factors Affecting Photostability

Photostability of C.I. Disperse Red 86

Light Intensity Exposure Time Presence of Oxygen Solvent Environment Molecular Substituents

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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